4-(3-Chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14ClN3/c1-11-5-2-3-8-14(11)16-10-15(20-17(19)21-16)12-6-4-7-13(18)9-12/h2-10H,1H3,(H2,19,20,21)
• InChI Key: UDEVEQQKDOQUQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NC(=C2)C3=CC(=CC=C3)Cl)N
• Molecular Formula: C17H14ClN3
• Molecular Weight: 295.8 g/mol

Description

4-(3-Chlorophenyl)-6-(2-methylphenyl)pyrimidin-2-amine, commonly referred to as CMP-2M, is a synthetic compound with a wide range of applications in scientific research. It is a member of the pyrimidine family of compounds and is used as a reagent in organic synthesis and as a ligand for metal complexes. CMP-2M has been studied extensively in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

CMP-2M has been used in a variety of scientific research applications. It has been used as a ligand for metal complexes in the study of catalytic reactions, as a reagent for organic synthesis, and as an inhibitor of enzymes. It has also been used as a tool for studying the structure and function of proteins, as well as for studying the effects of drugs on the body.

Mechanism of Action

CMP-2M is believed to act as an inhibitor of enzymes by binding to their active sites, which prevents the enzymes from catalyzing their reactions. It is also believed to interact with proteins by binding to their active sites and altering their structure and function.
Biochemical and Physiological Effects
CMP-2M has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes such as cytochrome P450 and acetylcholinesterase. It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

CMP-2M has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects on enzymes and proteins can be easily studied. However, it is also important to note that CMP-2M is a synthetic compound and may have unwanted side effects in vivo.

Future Directions

The potential of CMP-2M as a research tool is still being explored. Future research will focus on further exploring its effects on enzymes and proteins, as well as its potential applications in drug discovery and development. Additionally, further studies will be conducted to explore its potential use in the treatment of diseases such as cancer and inflammation.

Synthesis Methods

CMP-2M can be synthesized in a two-step process. In the first step, 3-chlorophenyl acetic acid is reacted with 2-methylphenyl acetic acid in a solvent such as dimethylformamide (DMF) to produce the corresponding diester. This diester is then reacted with ammonia in the presence of a base such as sodium hydroxide to form CMP-2M.